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Compound of Interest

Compound Name: Thunalbene

Cat. No.: B1632579 Get Quote

Disclaimer: This document provides guidance on the proper disposal of Thunalbene based on

publicly available safety data. It is intended to supplement, not replace, the official Safety Data

Sheet (SDS) provided by the manufacturer and your institution's specific waste management

protocols. Always consult your institution's Environmental Health and Safety (E&S) department

for specific procedures and requirements.

Immediate Safety and Hazard Assessment
Thunalbene (C15H14O3) is a chemical compound that requires careful handling due to its

potential hazards.[1] Based on available safety data, Thunalbene is classified with the

following primary risks:

Acute Oral Toxicity: Harmful if swallowed.[2][3]

Serious Eye Irritation: Causes significant eye irritation.[2][4]

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[2]

Skin and Respiratory Irritation: May cause skin and respiratory irritation.[4]

Due to its environmental toxicity, Thunalbene must not be disposed of down the drain or in

regular trash.[2] All waste containing Thunalbene must be collected, labeled, and disposed of

as hazardous chemical waste through an approved waste disposal facility.[2][3]
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Quantitative Data Summary
The following table summarizes key quantitative data for Thunalbene.

Property Value Source

Molecular Formula C₁₅H₁₄O₃ PubChem[1]

Molecular Weight 242.27 g/mol PubChem[1]

Melting Point 123 - 125 °C (253 - 257 °F) Sigma-Aldrich[2]

Boiling Point 305 - 307 °C (581 - 585 °F) Sigma-Aldrich[2]

Density 0.97 g/cm³ (at 25 °C) Sigma-Aldrich[2]

Experimental Protocol: Standard Procedure for
Collection and Disposal of Thunalbene Waste
This protocol details the steps for the safe collection and disposal of Thunalbene waste

generated in a laboratory setting. This includes pure (unused) Thunalbene, contaminated

labware (e.g., pipette tips, gloves, vials), and solutions.

3.1. Required Materials

Designated hazardous waste container (chemically resistant, with a secure screw-top lid)

Hazardous Waste Label

Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves

Chemical fume hood

3.2. Waste Segregation and Collection Procedure

Establish a Designated Waste Container:

Select a container made of a material compatible with Thunalbene and any solvents used

(e.g., a high-density polyethylene (HDPE) or glass bottle).
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The container must be in good condition, free of leaks, and have a secure, tight-fitting lid.

Affix a "Hazardous Waste" label to the container before adding any waste.

Personal Protective Equipment (PPE):

All handling of Thunalbene waste must be performed inside a certified chemical fume

hood.

Wear appropriate PPE at all times: a lab coat, safety goggles (or a face shield), and

chemically resistant gloves (e.g., nitrile).

Waste Collection:

Solid Waste: Carefully place all Thunalbene-contaminated solid waste, such as weighing

papers, contaminated gloves, pipette tips, and paper towels, into the designated solid

waste container. Do not overfill the container.

Liquid Waste: Collect all aqueous and organic solutions containing Thunalbene in a

designated liquid waste container. Do not mix incompatible waste streams. Ensure the pH

is neutral (6-8) unless otherwise specified by your E&S department.

Unused/Expired Product: The original product container with unused Thunalbene should

be disposed of as hazardous waste. Do not empty the container.

Container Management:

Keep the hazardous waste container securely closed at all times, except when adding

waste.

Store the container in a designated satellite accumulation area within the laboratory, away

from heat and sources of ignition.

Ensure secondary containment is in place to capture any potential leaks.

3.3. Disposal and Removal

Labeling:
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Fill out the hazardous waste label completely and legibly. Include the full chemical name

("Thunalbene"), concentration, and any other components in the waste mixture.

Indicate the specific hazards (e.g., "Toxic," "Environmental Hazard").

Scheduling Pickup:

Once the container is full (do not exceed 90% capacity) or when the experiment is

complete, arrange for pickup through your institution's Environmental Health and Safety

(E&S) department.

Follow your institution's specific procedures for requesting a hazardous waste collection.

Mandatory Visualizations
The following diagrams illustrate the key logical relationships and workflows for the proper

handling and disposal of Thunalbene.
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Caption: Workflow for the safe collection and disposal of Thunalbene waste.
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Caption: Logical relationship between Thunalbene hazards and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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